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Compound of Interest

Compound Name:
Trimethylphenylammonium

hydroxide

Cat. No.: B155177 Get Quote

An In-depth Technical Guide to Trimethylphenylammonium Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylphenylammonium
hydroxide, a versatile quaternary ammonium salt. It includes a detailed list of its synonyms

and alternative names, a summary of its key physicochemical properties, and a discussion of

its primary applications, with a focus on its role as a derivatization reagent in analytical

chemistry.

Nomenclature: Synonyms and Alternative Names
Trimethylphenylammonium hydroxide is known by a variety of names in scientific literature

and chemical catalogs. Understanding these different names is crucial for effective literature

searches and chemical procurement.
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Common Name Systematic Name
Other Names &

Abbreviations

Trimethylphenylammonium

hydroxide

N,N,N-

Trimethylbenzenaminium

hydroxide

Phenyltrimethylammonium

hydroxide[1][2][3][4][5][6][7][8]

Trimethylanilinium hydroxide[1]

[2][9][10]

Methelute[4][9]

PTAH[7]

TMAH (Note: This abbreviation

is also commonly used for

Tetramethylammonium

hydroxide, so care should be

taken to ensure the correct

compound is being referenced

based on context or CAS

number)[3][4][5][6]

Benzenaminium, N,N,N-

trimethyl-, hydroxide[9][10]

Ammonium, phenyltrimethyl-,

hydroxide

Physicochemical Properties
A summary of the key physical and chemical properties of Trimethylphenylammonium
hydroxide is presented below. This data is essential for its safe handling, storage, and

application in experimental settings.
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Property Value Source(s)

CAS Number 1899-02-1 [1][2][3][5][6][7][9][10]

Molecular Formula C₉H₁₅NO [3][9]

Molecular Weight 153.22 g/mol [3][9]

Appearance

Clear, colorless liquid (often

supplied as a solution in

methanol or water)

[3][5][9]

Boiling Point
65 °C (for a solution in

methanol)
[3][5]

Flash Point
10 - 11 °C (for a solution in

methanol)
[4][7]

Refractive Index n20/D 1.395 [5][7][11]

Storage Temperature 2-8°C [4][7]

Applications in Research and Development
Trimethylphenylammonium hydroxide is a versatile reagent with several applications in

scientific research, particularly in analytical chemistry and organic synthesis.

Derivatization Agent for Gas Chromatography (GC)
The most prominent application of Trimethylphenylammonium hydroxide is as a

derivatization reagent, specifically for methylation, in gas chromatography (GC) and gas

chromatography-mass spectrometry (GC-MS).[9] Derivatization is a chemical modification

process used to convert analytes into a form that is more suitable for analysis, typically by

improving their volatility, thermal stability, or chromatographic behavior.

Trimethylphenylammonium hydroxide is particularly effective for the derivatization of acidic

compounds, such as:

Acidic Herbicides: It is used for the methylation of acidic herbicides for their determination by

GC-MS.[12][13]
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Fatty Acids: It facilitates the formation of fatty acid methyl esters (FAMEs), which are more

volatile and suitable for GC analysis.

Amino Acids: It can be used to derivatize amino acids for their analysis by GC.

Phenols: It is used in the methylation of phenols.

The derivatization reaction with Trimethylphenylammonium hydroxide is often performed

directly in the GC autosampler vial, offering a rapid and automatable method for sample

preparation.[12][13]

Organic Synthesis
In organic synthesis, Trimethylphenylammonium hydroxide can be used as a strong base.

[5][11] It has been employed in the synthesis of various organic compounds, including its use

as a deprotecting agent for certain protecting groups.[11]

Other Applications
Phase Transfer Catalyst: Due to its quaternary ammonium salt structure, it can act as a

phase transfer catalyst, facilitating reactions between reactants in different phases.[3][5]

Biochemical Research: It has been used in biochemical assays and studies, for example, in

maintaining pH levels in cell culture.[5]

Experimental Protocol: Generalized Method for GC
Derivatization
The following is a generalized protocol for the derivatization of acidic analytes using

Trimethylphenylammonium hydroxide for GC-MS analysis. This protocol is based on the

principles described in the cited literature and should be optimized for specific analytes and

instrumentation.

Objective: To convert acidic analytes into their methyl ester derivatives for enhanced volatility

and improved chromatographic performance in GC-MS analysis.

Materials:
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Trimethylphenylammonium hydroxide solution (e.g., 0.1 M in methanol)

Sample containing the analyte(s) of interest, dissolved in an appropriate aprotic solvent

GC vials with caps

Microsyringes

Gas Chromatograph-Mass Spectrometer (GC-MS) system

Procedure:

Sample Preparation:

Accurately transfer a known volume or weight of the sample into a GC vial.

If the sample is not already in solution, dissolve it in a suitable aprotic solvent.

Derivatization Reaction:

Add an excess of the Trimethylphenylammonium hydroxide solution to the GC vial

containing the sample. The exact volume will depend on the concentration of the analyte.

Cap the vial tightly.

The reaction is often carried out directly in the heated GC injector port. Some methods

may involve a brief incubation period at an elevated temperature (e.g., 60-80°C) prior to

injection, although one of the advantages of using this reagent is the potential for on-

column derivatization.

GC-MS Analysis:

Inject an appropriate volume of the derivatized sample into the GC-MS system.

The derivatization occurs rapidly at the high temperatures of the GC inlet.

Run the appropriate GC-MS method with optimized parameters for the separation and

detection of the methylated analytes.
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Key Considerations:

Solvent: It is crucial to use aprotic solvents, as protic solvents like water and alcohols can

react with the derivatization reagent.

Reaction Conditions: Factors such as reaction time, temperature, and the ratio of

derivatization reagent to analyte may need to be optimized to ensure complete

derivatization.[12][13]

Safety: Trimethylphenylammonium hydroxide and its solutions can be corrosive and toxic.

Always handle this reagent in a fume hood and wear appropriate personal protective

equipment (PPE), including gloves and safety glasses.[1][10]

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for the derivatization of an acidic analyte

using Trimethylphenylammonium hydroxide for GC-MS analysis.

Sample Preparation

Derivatization Analysis Data Processing

Analyte in Solution

Mix in GC Vial

Trimethylphenylammonium
Hydroxide Solution

GC-MS Injection Chromatographic
Separation

Mass Spectrometry
Detection Data Analysis

Click to download full resolution via product page

GC-MS Derivatization Workflow

This guide provides a foundational understanding of Trimethylphenylammonium hydroxide
for researchers and professionals. For specific applications, further consultation of detailed

research articles and safety data sheets is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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